Cas no 572879-06-2 (2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate is a synthetic organic compound featuring a nicotinate ester core linked to a 4-methoxybenzylamide moiety. This structure combines a methylthio-substituted pyridine ring with a benzyl-derived carboxamide, offering potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both methoxy and methylthio functional groups enhances its reactivity in selective transformations, while the ester-amide linkage provides stability under controlled conditions. Its well-defined molecular architecture makes it suitable for further derivatization in medicinal chemistry research, particularly in the development of bioactive molecules. The compound's purity and structural specificity ensure reproducibility in synthetic applications.
2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate structure
572879-06-2 structure
Product Name:2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
CAS No:572879-06-2
MF:C17H18N2O4S
MW:346.400823116302
CID:5912834
PubChem ID:2100059
Update Time:2025-06-07

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate
    • EN300-26594582
    • starbld0004655
    • {[(4-methoxyphenyl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
    • 572879-06-2
    • AKOS002485186
    • AB00723714-01
    • Z18838032
    • Inchi： 1S/C17H18N2O4S/c1-22-13-7-5-12(6-8-13)10-19-15(20)11-23-17(21)14-4-3-9-18-16(14)24-2/h3-9H,10-11H2,1-2H3,(H,19,20)
    • InChI Key： FBSCYXQQCZBBAS-UHFFFAOYSA-N
    • SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 346.09872823g/mol
  • Monoisotopic Mass: 346.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 103Ų

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26594582-0.05g
{[(4-methoxyphenyl)methyl]carbamoyl}methyl 2-(methylsulfanyl)pyridine-3-carboxylate
 572879-06-2 95.0%
0.05g
 $212.0 2025-03-20

2-((4-Methoxybenzyl)amino)-2-oxoethyl 2-(methylthio)nicotinate Related Literature

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